2-((4-Ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide

• CAS No.: 618427-34-2
• Molecular Formula: C23H20N6O3S
• Molecular Weight: 460.5 g/mol
• IUPAC Name: 2-[(4-ethyl-5-pyrazin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxydibenzofuran-3-yl)acetamide
• InChI: InChI=1S/C23H20N6O3S/c1-3-29-22(17-12-24-8-9-25-17)27-28-23(29)33-13-21(30)26-16-11-19-15(10-20(16)31-2)14-6-4-5-7-18(14)32-19/h4-12H,3,13H2,1-2H3,(H,26,30)
• InChI Key: PDXOTKHVSIIFNR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C3C4=CC=CC=C4OC3=C2)OC)C5=NC=CN=C5

Description

This compound belongs to a class of 1,2,4-triazole-3-thioacetamide derivatives, which are characterized by a central triazole ring substituted with sulfur-linked acetamide groups and aromatic moieties. The target molecule features:

• Triazole core: A 4-ethyl and 5-pyrazin-2-yl substitution pattern, which influences electronic and steric properties.
• Thioether linkage: Connects the triazole to the acetamide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((4-Ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide typically involves multiple steps, starting with the preparation of the triazole and pyrazine intermediates. These intermediates are then coupled with the dibenzofuran derivative under specific reaction conditions. Common reagents used in these reactions include various solvents, catalysts, and protective groups to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route to minimize costs and maximize efficiency. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions to produce large quantities of the compound for commercial applications .

Chemical Reactions Analysis

Types of Reactions

2-((4-Ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired transformation .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction may produce fully saturated compounds .

Scientific Research Applications

2-((4-Ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and biological activity.

Industry: Utilized in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 2-((4-Ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs and their structural/functional differences:

Compound ID (Reference)	Triazole Substituents	Aryl Group on Acetamide	Molecular Weight (g/mol)	Key Properties/Activities
Target Compound	4-Ethyl, 5-pyrazin-2-yl	2-Methoxydibenzo[b,d]furan-3-yl	~481.5*	High lipophilicity (dibenzofuran moiety)
2-((4-Ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-fluorophenyl)acetamide	4-Ethyl, 5-pyrazin-2-yl	2-Fluorophenyl	386.45	Moderate solubility (polar fluorine substituent)
2-((4-Allyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide	4-Allyl, 5-furan-2-yl	2-Methoxydibenzo[b,d]furan-3-yl	460.51	Enhanced steric bulk (allyl group)
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives	4-Amino, 5-furan-2-yl	Varied (e.g., phenyl, benzyl)	~300–400	Anti-exudative activity comparable to diclofenac at 10 mg/kg
N-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-2-((4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide	4-Ethyl, 5-pyrazin-2-yl	2,3-Dihydrobenzo[b][1,4]dioxin-6-yl	~453.5	Improved metabolic stability (dioxane ring)

*Calculated based on molecular formula (C₂₄H₂₀N₆O₃S).

Key Observations:

2-Methoxydibenzo[b,d]furan (target compound and ) increases hydrophobicity, which may improve membrane permeability but reduce aqueous solubility.

Anti-Exudative Activity: Derivatives with 4-amino substituents on the triazole (e.g., ) demonstrated anti-exudative effects comparable to diclofenac (8 mg/kg) in preclinical models. The absence of an amino group in the target compound suggests a divergent pharmacological profile.

Synthetic Accessibility :

• Allyl-substituted triazoles (e.g., ) require additional steps for allylation, whereas ethyl substituents (target compound, ) simplify synthesis via alkylation of triazole precursors .

Metabolic Stability :

• The 2,3-dihydrobenzo[b][1,4]dioxin group in may confer resistance to oxidative metabolism compared to the dibenzofuran moiety in the target compound.

Research Findings and Implications

• Activity Gaps : Unlike the anti-exudative analogs in , the target compound’s pyrazine and dibenzofuran substituents may shift its activity toward kinase inhibition or antimicrobial effects, as seen in related triazole derivatives .
• Future Directions : Comparative pharmacokinetic studies are needed to assess the impact of dibenzofuran vs. simpler aryl groups (e.g., phenyl in ) on bioavailability.